Calcitriol D6

• CAS No.: 78782-99-7
• Product Name: Calcitriol D6
• Molecular Formula: C27H38D6O3
• Molecular Weight: 422.7 g/mol
• IUPAC Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-7,7,7-trideuterio-6-hydroxy-6-(trideuteriomethyl)heptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• Standard InChI: InChI=1S/C27H44O3/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2/h10-11,18,22-25,28-30H,2,6-9,12-17H2,1,3-5H3/b20-10+,21-11-/t18-,22-,23-,24+,25+,27-/m1/s1/i3D3,4D3
• Standard InChIKey: GMRQFYUYWCNGIN-HLEVXKMQSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C(CCC[C@@H](C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C)(C([2H])([2H])[2H])O
• SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Canonical SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Appearance: Off-White to Pale Beige Solid
• Description: Calcitriol D6 is the deuterated form of Calcitriol, which is the hormonally active form of vitamin D and is the active metabolite of vitamin D3 that activates the vitamin D. Calcitriol displays calcemic actions and stimulates intestinal and renal Ca2+ absorption and regulates bone Ca2+ turnover. Calcitriol exhibits antitumor activity and inhibits in vivo and in vitro cell proliferation in a wide range of cells including breast, prostate, colon, skin and brain carcinomas and myeloid leukemia cells.
• Purity: >98%
• Related CAS: 32222-06-3 (unlabelled)
• Synonyms: 1α,25-Dihydroxycholecalciferol-d6; 1α,25-Dihydroxyvitamin D3-d6; Calcijex-d6; Dihydroxyvitamin D3-d6; Panbonis-d6; Ro 21-5535-d6; (1R,3S,5Z)-4-Methylene-5-[(2E)-2-[(1R,3aS,7aS)-octahydro-1-[(1R)-5-hydroxy-1,5-dimethylhexyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-1,3-cyclohexanediol-d6
• Tag: Vitamin D3 Impurities
• PubChem Compound: 13019073
• Last Modified: Nov 11 2021